Cas no 1701-08-2 (Butanamide,4,4,4-trifluoro-N-1-naphthalenyl-3-oxo-)
1701-08-2 structure
Product Name:Butanamide,4,4,4-trifluoro-N-1-naphthalenyl-3-oxo-
CAS No:1701-08-2
MF:C14H10F3NO2
MW:281.229914188385
CID:194913
PubChem ID:278877
Update Time:2025-04-19
Butanamide,4,4,4-trifluoro-N-1-naphthalenyl-3-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide,4,4,4-trifluoro-N-1-naphthalenyl-3-oxo-
- DTXSID30937734
- NSC128817
- 1701-08-2
- 4,4,4-Trifluoro-N-(naphthalen-1-yl)-3-oxobutanimidic acid
- NSC-128817
- 4,4,4-trifluoro-N-naphthalen-1-yl-3-oxobutanamide
- LMGAKAUDOQDDDY-UHFFFAOYSA-N
-
- Inchi: 1S/C14H10F3NO2/c15-14(16,17)12(19)8-13(20)18-11-7-3-5-9-4-1-2-6-10(9)11/h1-7H,8H2,(H,18,20)
- InChI Key: LMGAKAUDOQDDDY-UHFFFAOYSA-N
- SMILES: FC(C(CC(NC1C=CC=C2C=CC=CC=12)=O)=O)(F)F
Computed Properties
- Exact Mass: 281.0664
- Monoisotopic Mass: 281.06636305g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.17
Butanamide,4,4,4-trifluoro-N-1-naphthalenyl-3-oxo- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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